5-(3,4-Dimethoxyphenyl)-7-ethoxy-2-(5-methyl-2-furyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

• IUPAC Name: 5-(3,4-dimethoxyphenyl)-7-ethoxy-2-(5-methylfuran-2-yl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C25H26N2O5/c1-5-30-22-8-6-7-17-19-14-18(20-11-9-15(2)31-20)26-27(19)25(32-24(17)22)16-10-12-21(28-3)23(13-16)29-4/h6-13,19,25H,5,14H2,1-4H3
• InChI Key: FJGWBBGQOFPIDQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC(N3C2CC(=N3)C4=CC=C(O4)C)C5=CC(=C(C=C5)OC)OC
• Molecular Formula: C25H26N2O5
• Molecular Weight: 434.5 g/mol

Description

The compound “5-(3,4-Dimethoxyphenyl)-7-ethoxy-2-(5-methyl-2-furyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine” is a complex organic molecule. It contains several functional groups including an ethoxy group, a methyl group, a furyl group, and a dihydropyrazolo[1,5-c][1,3]benzoxazine group. The presence of these groups suggests that this compound may have interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and rings. The dihydropyrazolo[1,5-c][1,3]benzoxazine group, for example, is a bicyclic structure with nitrogen and oxygen atoms.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and the reagents present. The presence of ether groups (ethoxy and methoxy groups) could make it susceptible to reactions such as cleavage under acidic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence these properties include the size and shape of the molecule, the functional groups present, and the overall charge distribution.

Scientific Research Applications

Antinociceptive Effects

. It has been found to significantly attenuate pain in various mouse models of induced nociception. .

Anticancer Properties

. They have been synthesized and tested against various cancer cell lines. .

Antibacterial and Antifungal Activities

. .

Anti-inflammatory Properties

. .

Immunological Modulator

. .

Neurological Disorders

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Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action.

Safety and Hazards

As with any chemical compound, handling “5-(3,4-Dimethoxyphenyl)-7-ethoxy-2-(5-methyl-2-furyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine” would require appropriate safety precautions. Without specific information, it’s difficult to provide detailed safety and hazard information.

Future Directions

The future research directions for this compound would likely depend on its intended use or biological activity. Potential areas of interest could include exploring its synthesis, investigating its reactivity, or studying its biological activity.